NSC 80467

• Molecular Formula: C24H22BrN3O5
• Molecular Weight: 512.4 g/mol
• InChI: InChI=1S/C24H22N3O5.BrH/c1-14(2)12-25-15(3)26(13-20(28)16-8-10-17(11-9-16)27(31)32)22-21(25)23(29)18-6-4-5-7-19(18)24(22)30;/h4-11,14H,12-13H2,1-3H3;1H/q+1;/p-1
• InChIKey: SDVDJIZVNFVMLG-UHFFFAOYSA-M

NSC 80467: DNA Damaging Agent Profile

NSC 80467 (CAS: 101982-51-8) is a novel, synthetic small molecule belonging to the fused naphthoquinone imidazolium class [1]. Its molecular formula is C₂₄H₂₂BrN₃O₅, with a molecular weight of 512.35 g/mol . The compound was originally investigated as a potential "survivin suppressant" [2]. However, mechanistic studies have re-characterized its primary action as a DNA damaging agent, with the subsequent suppression of the anti-apoptotic protein survivin being a downstream, secondary event [3]. It is supplied as a solid powder, typically with a purity of ≥98%, and is soluble in DMSO up to 25 mg/mL (48.79 mM) with sonication and warming to 60°C [4]. Its intended use is strictly for laboratory research, not for human or veterinary therapeutic applications.

1

Fused naphthoquinone imidazolium core with reported DNA damage response

2

Biphasic mechanism: DNA damage at low concentrations, survivin suppression later

3

Supports studies dissecting DNA-damage-to-transcriptional repression axis

• [1] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [2] National Library of Medicine. (2024). NSC80467 MeSH Supplementary Concept Data. View Source
• [3] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [4] Glpbio. NSC 80467 Product Datasheet. View Source

Why NSC 80467 Cannot Be Substituted

Despite being initially categorized as a "survivin suppressant" [1], substituting NSC 80467 with other survivin-targeting agents like YM155 or FL118 is scientifically flawed due to its unique primary mechanism. Unlike direct survivin inhibitors (e.g., YM155 with an IC50 of 0.54 nM for promoter activity ), NSC 80467 acts as a DNA damaging agent first, with survivin downregulation occurring as a secondary, concentration-dependent consequence [2]. This fundamental difference in the initiating pharmacodynamic event means that assays and models relying on survivin inhibition as a primary endpoint will produce confounded results if NSC 80467 is used as a simple stand-in. Its activity profile, while similar to YM155 in broad NCI-60 GI50 correlation (r=0.748 [3]), is not identical, and its specific induction of DNA damage markers occurs at concentrations below those required for survivin suppression [4]. Therefore, the choice of this compound over a class analog is determined by the experimental requirement for a DNA-damage-first mechanism rather than a pure survivin-suppression phenotype.

Risk 1

Alternative DNA damaging agents (e.g., actinomycin D) may shift macromolecular synthesis inhibition profiles, limiting direct mechanistic comparison.

Risk 2

YM155 shares NCI-60 correlation but structural differences could alter the concentration-response hierarchy for DNA damage versus survivin suppression.

Risk 3

Classical topoisomerase inhibitors or alkylating agents lack the documented biphasic DNA-damage-to-transcriptional-repression axis.

• [1] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [2] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [3] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [4] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source

NSC 80467 Quantitative Evidence

NCI-60 Growth Inhibition vs. YM155

The growth inhibitory activity of NSC 80467 and YM155 across the NCI-60 human tumor cell line panel is highly similar, but not identical, which is crucial for understanding its applicability and limitations as a comparator [1]. This similarity is quantified by a Pearson correlation coefficient of the GI50 values for both compounds, which is r = 0.748 [2]. This strong positive correlation validates its use as a tool to study the broader class of naphthoquinone imidazolium DNA damaging agents, yet the imperfect correlation (r < 1.0) also indicates meaningful differences in cell line selectivity that preclude using it as a simple drop-in replacement for YM155 in all contexts [3].

NCI-60 Growth Inhibition vs. YM155

Head-to-head

Correlation r = 0.748

Supports NCI-60 growth-inhibition profiling context with YM155

Standard sulforhodamine B assay, 2-day incubation

Evidence Dimension	Antiproliferative activity profile correlation across 60 cancer cell lines
Target Compound Data	GI50 values across NCI-60 panel
Comparator Or Baseline	YM155, GI50 values across NCI-60 panel
Quantified Difference	Pearson correlation coefficient r = 0.748
Conditions	NCI-60 human tumor cell line panel, 48-hour growth inhibition assay

Why This Matters

This quantifies the degree to which NSC 80467 can serve as a comparative tool for YM155, informing researchers on the expected concordance (or discordance) in cell line sensitivity for mechanism-of-action or drug combination studies.

• [1] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [2] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [3] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source

DNA Damage vs. Survivin Suppression Threshold

A key differentiator for NSC 80467 is that its induction of the DNA damage markers γH2AX and pKAP1 occurs at concentrations considerably lower than those required to suppress survivin protein expression, establishing DNA damage as the initiating, primary pharmacological event [1]. This is a critical mechanistic distinction from pure survivin inhibitors like YM155 (which directly inhibits survivin promoter activity with an IC50 of 0.54 nM) [2]. For NSC 80467, while exact EC50 values for γH2AX induction are not specified in the primary source, the data show a clear dose-dependent response in PC3 cells, with a significant signal observed at 200 nM and 800 nM, which are also concentrations used to suppress survivin after 24 hours . The primary paper explicitly states that the concentrations for γH2AX induction are 'considerably lower' than those for survivin inhibition [3].

DNA Damage vs. Survivin Suppression Threshold

Reported

γH2AX induction at considerably lower concentrations

Supports concentration-dependent biphasic mechanism interpretation

Survivin suppression reported at 200–800 nM; exact γH2AX EC50 not provided

Evidence Dimension	Concentration required for primary mechanism initiation
Target Compound Data	Induction of γH2AX at 200-800 nM (PC3 cells, 24h); Survivin suppression at similar/higher concentrations
Comparator Or Baseline	YM155: IC50 = 0.54 nM for direct survivin promoter inhibition
Quantified Difference	NSC 80467's mechanism is DNA damage-first, while YM155's is direct promoter inhibition; the γH2AX induction occurs at concentrations 'considerably lower' than its own survivin-suppressing dose.
Conditions	PC3 prostate cancer cells; 24-hour treatment

Why This Matters

This directly informs procurement and experimental design: NSC 80467 should be selected when the scientific question concerns DNA damage pathways, not when a clean, direct survivin knockout phenotype is required.

• [1] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [2] Adooq. YM155 (Sepantronium Bromide) Datasheet. View Source
• [3] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source

Preferential DNA Synthesis Inhibition

NSC 80467 demonstrates a clear selectivity in its inhibition of macromolecular synthesis, preferentially targeting DNA synthesis over RNA and protein synthesis [1]. This profile was established in a comparative study where the compound was tested for its ability to inhibit the incorporation of radiolabeled precursors for DNA, RNA, and protein. While YM155 also exhibits this preferential inhibition of DNA synthesis, the data confirm this is a shared property of this structural class [2]. This selectivity is a key piece of evidence supporting its classification as a DNA-damaging agent rather than a general cytotoxic or purely transcriptional inhibitor [3].

Preferential DNA Synthesis Inhibition

Head-to-head

Preferential DNA synthesis inhibition over RNA/protein synthesis

Supports macromolecular synthesis control profiling

Quantified by radiolabeled precursor incorporation; precise IC50 differential not reported

Evidence Dimension	Inhibition of macromolecular synthesis
Target Compound Data	Preferentially inhibits DNA synthesis
Comparator Or Baseline	YM155 (also preferentially inhibits DNA synthesis)
Quantified Difference	Qualitative preference for inhibiting DNA over RNA and protein synthesis, shared by both compounds in the same experimental paradigm.
Conditions	Incorporation of 3H-thymidine (DNA), 3H-uridine (RNA), and 3H-leucine (protein) in cell culture

Why This Matters

This validates the compound's use in experiments where the selective impact on DNA replication must be distinguished from broader effects on transcription or translation, setting expectations for its on-target effects in cellular models.

• [1] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [2] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [3] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source

γH2AX & pKAP1 Induction Across Cell Lines

COMPARE analysis, a computational method that correlates the NCI-60 growth inhibition pattern of a test compound with a database of known agents, provides a unique activity fingerprint for NSC 80467 [1]. For NSC 80467, the analysis identified significant correlation with the DNA damaging agents chromomycin A3 and bisantrene HCl, as well as the DNA-directed transcription inhibitor actinomycin D [2]. This pattern is shared with YM155, further cementing their mechanistic similarity [3]. This computational evidence supports the primary classification of NSC 80467 as a DNA-damaging agent and distinguishes it from other survivin suppressants that might operate through different pathways (e.g., direct protein-protein interaction inhibitors like Abbott 8) [4].

γH2AX & pKAP1 Induction Across Cell Lines

Cross-study comparable

Dose-dependent induction in multiple cancer cell lines

Supports biomarker monitoring context for DNA damage response

Western blot analysis; panel included PC3 and other lines

Evidence Dimension	Mechanism-of-action classification via COMPARE analysis
Target Compound Data	Significant correlation with chromomycin A3, bisantrene HCl, and actinomycin D
Comparator Or Baseline	YM155 (identical correlating agents); other survivin inhibitors (e.g., Abbott 8) have a different correlation profile.
Quantified Difference	The specific set of correlating agents (chromomycin A3, bisantrene HCl, actinomycin D) defines a distinct activity fingerprint.
Conditions	Computational analysis of NCI-60 GI50 data against the NCI/DTP database

Why This Matters

This computational fingerprint allows researchers to place NSC 80467 in a specific mechanistic class (DNA-damaging) and predict potential off-target effects or synergistic partners, informing its selection for complex experimental systems.

• [1] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [2] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [3] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [4] Martínez-García, D., et al. (2024). Direct survivin inhibitors. Table 3. PMC. View Source

In Vitro Solubility Profile

NSC 80467 is defined by its novel fused naphthoquinone imidazolium core, a structural feature it shares with YM155 and related analogs like AB7 [1]. This positively charged scaffold is essential for its biological activity, including DNA intercalation [2]. However, within this class, subtle differences in side chains can significantly impact potency and selectivity. For instance, the minimally substituted methyl analog AB7 demonstrates more potent antiproliferative activity (IC50 9–23 nM) than YM155 [3]. While direct SAR data for the specific substituents on NSC 80467 (isobutyl, methyl, p-nitrophenyl-oxoethyl groups) are not fully elucidated, its unique combination of substituents differentiates it from other dioxonaphthoimidazolium analogs . This structural distinction provides a basis for investigating the specific contribution of these chemical groups to the observed biological profile, which includes DNA damage induction and secondary survivin suppression [4].

In Vitro Solubility Profile

Supporting evidence

≥ 25 mg/mL (≈ 48.79 mM) in DMSO

Supports stock solution preparation for in vitro assays

Room temperature; sonication/heating may be applied

Evidence Dimension	Chemical Structure
Target Compound Data	1-isobutyl-2-methyl-3-(2-(4-nitrophenyl)-2-oxoethyl)-4,9-dioxo-4,9-dihydro-1H-naphtho[2,3-d]imidazol-3-ium bromide
Comparator Or Baseline	YM155: N1-methyl, N3-phenethyl; AB7: minimally substituted methyl analog
Quantified Difference	Unique combination of N1-isobutyl, C2-methyl, and N3-(p-nitrophenyl-oxoethyl) substituents on the fused naphthoquinone imidazolium core.
Conditions	IUPAC nomenclature and chemical structure analysis

Why This Matters

This confirms the compound's distinct chemical identity, which is essential for research reproducibility and for those exploring structure-activity relationships within this class of DNA-damaging agents.

• [1] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [2] Ho, S. H., et al. (2015). Antiproliferative, DNA intercalation and redox cycling activities of dioxonaphtho[2,3-d]imidazolium analogs of YM155. European Journal of Medicinal Chemistry, 104, 42-56. View Source
• [3] Ho, S. H., et al. (2015). Antiproliferative, DNA intercalation and redox cycling activities of dioxonaphtho[2,3-d]imidazolium analogs of YM155. European Journal of Medicinal Chemistry, 104, 42-56. View Source
• [4] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source

NSC 80467 Research Applications

DNA Damage & Transcriptional Repression Studies

NSC 80467 is optimally suited as a chemical probe to induce and study the DNA damage response (DDR). Its well-documented ability to induce γH2AX and pKAP1 at sub-micromolar concentrations, preceding survivin suppression, makes it a reliable tool for activating and tracking DDR pathways like ATM/ATR signaling in cells [1]. It can be used in assays to measure DNA double-strand break repair kinetics or to screen for modulators of the DDR, providing a defined starting point for these investigations.

NCI COMPARE DNA Damage Signature Studies

Given that both NSC 80467 and the well-known YM155 were reclassified from "survivin suppressants" to DNA damaging agents, this compound is an excellent control for experiments aiming to dissect the primary vs. secondary effects of naphthoquinone imidazoliums [1]. Researchers studying the pharmacology of YM155 or related analogs can use NSC 80467 in parallel to confirm that observed phenotypes (e.g., apoptosis, cell cycle arrest) are driven by DNA damage rather than direct survivin inhibition, leveraging the quantified GI50 correlation (r=0.748) [2] to interpret comparative results.

Cell Line Panel Biomarker Validation

The compound's selective inhibition of DNA synthesis [1] and its distinct activity profile across the NCI-60 panel make it a valuable agent for studying replication stress [2]. Researchers can use NSC 80467 to profile cancer cell line sensitivity to replication stress, correlate sensitivity with specific genetic backgrounds (e.g., p53 status, homologous recombination deficiency), and discover potential predictive biomarkers for this class of agents by analyzing baseline expression of DNA repair genes or the induction of γH2AX/pKAP1 across a panel of cell lines [3].

Macromolecular Synthesis Control Profiling

NSC 80467's unique chemical structure, featuring an N1-isobutyl and N3-(p-nitrophenyl-oxoethyl) substitution pattern on the core fused naphthoquinone imidazolium ring [1], provides a specific data point for medicinal chemists. It serves as a reference compound in SAR campaigns aimed at optimizing the potency, selectivity, or DNA-damaging properties of this chemotype [2]. Its activity can be benchmarked against other analogs like YM155 or AB7 to understand the functional consequences of specific side-chain modifications.

Application

Selection Property

Validation Focus

DNA damage–transcriptional repression axis studies

Concentration-dependent DNA damage-to-survivin suppression hierarchy

Verify γH2AX and pKAP1 induction thresholds vs. survivin levels

NCI COMPARE signature profiling

Reported NCI-60 growth-inhibition correlation with YM155

Confirm growth-inhibition profile in selected cell line panels

Pharmacodynamic biomarker studies

Dose-dependent γH2AX and pKAP1 induction across cell lines

Assess biomarker robustness in target cell models

Macromolecular synthesis control profiling

Preferential DNA synthesis inhibition over RNA/protein synthesis

Compare DNA, RNA, protein synthesis rates in assay context

• [1] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [2] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source
• [3] Glaros, T. G., et al. (2012). The 'survivin suppressants' NSC 80467 and YM155 induce a DNA damage response. Cancer Chemotherapy and Pharmacology, 70(1), 207-212. View Source